Cas no 2101323-73-1 (2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride)

• Product Name: 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride
• CAS No: 2101323-73-1
• MF: C₇H₁₂ClN₃
• MW: 173.643280029297
• CID: 5164220
• Update Time: 2025-07-21

2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride
• 2-Methyl-4,5,6,7-tetrahydropyrazolo[3,4-c]pyridine

• Inchi： 1S/C7H11N3.ClH/c1-10-5-6-2-3-8-4-7(6)9-10;/h5,8H,2-4H2,1H3;1H
• InChI Key： KHEWLJZJPLNLDK-UHFFFAOYSA-N
• SMILES： Cl.N1CC2C(=CN(C)N=2)CC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 126
• Topological Polar Surface Area: 29.8

Additional information on 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride

Introduction to 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride (CAS No. 2101323-73-1)

2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride is a significant compound in the realm of pharmaceutical chemistry, characterized by its unique structural framework and potential biological activities. This compound, identified by the CAS number 2101323-73-1, belongs to the pyrazolopyridine class of heterocyclic molecules, which have garnered considerable attention in recent years due to their diverse pharmacological properties. The hydrochloride salt form enhances its solubility and stability, making it a valuable candidate for further investigation in drug development.

The structural motif of 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride consists of a fused ring system comprising a pyrazole ring embedded within a tetrahydropyridine scaffold. This configuration is conducive to interactions with biological targets, particularly enzymes and receptors involved in various metabolic and signaling pathways. The presence of a methyl group at the 2-position and the tetrahydropyridine moiety contribute to its distinct chemical and pharmacological profile.

In recent years, there has been growing interest in pyrazolopyridine derivatives as scaffolds for developing novel therapeutic agents. Studies have demonstrated that this class of compounds exhibits a wide range of biological activities, including anti-inflammatory, anticancer, and neuroprotective effects. The specific arrangement of atoms in 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride suggests potential interactions with key targets such as kinases and transcription factors.

One of the most compelling aspects of this compound is its potential role in modulating enzyme activity. For instance, preliminary research indicates that it may interact with Janus kinases (JAKs), which are implicated in various inflammatory and autoimmune diseases. By inhibiting JAK activity, this compound could offer a novel approach to treating conditions like rheumatoid arthritis and psoriasis. Additionally, its structural similarity to known bioactive molecules suggests that it might serve as a lead compound for further derivatization to enhance potency and selectivity.

The synthesis of 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride involves multi-step organic transformations that highlight the ingenuity of modern synthetic chemistry. Key steps typically include cyclization reactions to form the pyrazolopyridine core followed by functional group modifications to introduce the methyl group and the tetrahydropyridine ring. The final step often involves salt formation with hydrochloric acid to improve handling properties. These synthetic strategies underscore the compound's accessibility for further medicinal chemistry exploration.

From a computational chemistry perspective, 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride has been subjected to molecular modeling studies to predict its binding modes with biological targets. These studies have provided valuable insights into how the compound might interact with proteins at an atomic level. For example, docking simulations have suggested that it could bind tightly to ATP-binding pockets of kinases due to its planar aromatic system and hydrogen bonding capabilities. Such detailed mechanistic understanding is crucial for optimizing its pharmacological properties.

The pharmacokinetic profile of 2-Methyl-4,5,6,7-tetrahydro-2H-pyrazolo[3,4-c]pyridine hydrochloride is another area of active investigation. In vitro studies have begun to explore its absorption、distribution、metabolism，and excretion (ADME) properties，which are critical factors determining its suitability for clinical use。 Preliminary data suggest that it exhibits reasonable oral bioavailability，a desirable trait for any therapeutic agent。 Further research is needed to fully characterize its metabolic pathways and identify any potential drug-drug interactions。

Given its promising preclinical data，2-Methyl-4，5，6，7-tetrahydro-2H-pyrazolo[3，4-c]pyridine hydrochloride is poised to enter clinical trials in the near future。 Several pharmaceutical companies are reportedly exploring its potential as a treatment for inflammatory diseases，cancer，and neurological disorders。 The convergence of structural biology，computational modeling，and high-throughput screening techniques has accelerated the discovery pipeline for such compounds。 As more data becomes available，it will be interesting to observe how CAS No. 2101323-73-1 contributes to addressing unmet medical needs。

In conclusion，2-Methyl-4，5，6，7-tetrahydro-2H-pyrazolo[3，4-c]pyridine hydrochloride represents a compelling example of how heterocyclic chemistry can yield molecules with significant therapeutic potential。 Its unique structure، combined with preliminary evidence of biological activity，positions it as a promising candidate for further development。 As research progresses，we can expect more insights into its mechanism of action and clinical efficacy。 The continued exploration of such compounds will undoubtedly enrich our armamentarium against various diseases.